
28-Homobrassinolide: A Comparative Guide to
its Efficacy in Enhancing Crop Yield

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 28-Homobrassinolide

Cat. No.: B109705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the field trial performance of 28-
homobrassinolide (28-HBL) in enhancing crop yield against other alternatives. The

information presented is supported by experimental data to aid in research and development

decisions.

Performance of 28-Homobrassinolide on Crop Yield:
A Quantitative Analysis
Field trials have consistently demonstrated the positive impact of 28-homobrassinolide on the

yield of a variety of economically important crops. The application of 28-HBL has been shown

to significantly increase grain yield, fruit number, and overall biomass. The following table

summarizes the quantitative data from various field studies, offering a comparative look at its

efficacy across different crops and in relation to other plant growth regulators.
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Crop Cultivar Treatment
Application
Method &
Timing

Yield
Increase
(%)

Reference

Wheat Not Specified
0.5 mg/L 28-

HBL

Foliar spray

at tillering

and spike

initiation

Significant

increase
[1][2][3]

1.0 mg/L 28-

HBL

Foliar spray

at tillering

and spike

initiation

Significant

increase
[1][2][3]

Rice Not Specified
0.25 mg/L 28-

HBL

Foliar spray

at panicle

initiation

Significant

increase
[1][2][3]

0.50 mg/L 28-

HBL

Foliar spray

at panicle

initiation

Significant

increase
[1][2][3]

1.00 mg/L 28-

HBL

Foliar spray

at panicle

initiation

Significant

increase
[1][2][3]

Maize Not Specified
25 mg a.i./ha

28-HBL

Foliar spray

at silking

stage

9.9 - 14.1 [4][5]

30 mg a.i./ha

28-HBL

Foliar spray

at silking

stage

18.95 - 19.5 [4][5]

Groundnut JL 24
0.25 mg/L 28-

HBL

Foliar spray

at flowering

and pegging

Significant

increase
[1][2]

0.50 mg/L 28-

HBL

Foliar spray

at flowering

and pegging

Significant

increase
[1][2]
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Mustard Not Specified
0.25 mg/L 28-

HBL

Foliar spray

at 30 and 45

days after

sowing

Significant

increase
[1][2][3]

0.50 mg/L 28-

HBL

Foliar spray

at 30 and 45

days after

sowing

Significant

increase
[1][2][3]

Potato Not Specified
0.25 mg/L 28-

HBL

Foliar spray

at 25 and 35

days after

emergence

Significant

increase
[1][2][3]

0.50 mg/L 28-

HBL

Foliar spray

at 25 and 35

days after

emergence

Significant

increase
[1][2][3]

Cotton Not Specified
0.1 mg/L 28-

HBL

Foliar spray

at 30, 50, and

70 days after

sowing

Significant

increase
[1][2][3]

1.0 mg/L 28-

HBL

Foliar spray

at 30, 50, and

70 days after

sowing

Significant

increase
[1][2][3]

Tomato Not Specified
0.10 g a.i./ha

28-HBL
Foliar spray

Significant

increase in

fruit number

and weight

[6]

0.12 g a.i./ha

28-HBL
Foliar spray

Significant

increase in

fruit number

and weight

[6]
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Gibberellic

acid (GA3)

0.018 g

a.i./ha

Foliar spray

Lower

increase than

28-HBL

[6]

Naphthalene

Acetic Acid

(NAA) 25

ppm

Foliar spray

Lower

increase than

28-HBL

[6]

Vigna radiata T 44
10⁻⁸ M 28-

HBL

Seed soaking

for 8 hours

27% increase

in seed

weight

[7]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are the experimental protocols for key studies cited in this guide.

Protocol 1: Foliar Application of 28-Homobrassinolide
on Various Crops

Objective: To evaluate the effect of foliar application of 28-HBL on the yield of wheat, rice,

groundnut, mustard, potato, and cotton.

Planting: Crops were sown in the field following standard agricultural practices for the

respective regions.

Treatments:

Wheat: 0.5 and 1.0 mg/L 28-HBL solutions were prepared.

Rice: 0.25, 0.50, and 1.00 mg/L 28-HBL solutions were prepared.

Groundnut: 0.25 and 0.50 mg/L 28-HBL solutions were prepared.

Mustard: 0.25 and 0.50 mg/L 28-HBL solutions were prepared.
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Potato: 0.25 and 0.50 mg/L 28-HBL solutions were prepared.

Cotton: 0.1 and 1.0 mg/L 28-HBL solutions were prepared.

A control group was sprayed with distilled water.

Application:

Wheat: Foliar sprays were applied at the tillering and spike initiation stages.[1][2][3]

Rice: Foliar sprays were applied at the panicle initiation stage.[1][2][3]

Groundnut: Foliar sprays were applied at the flowering and pegging stages.[1][2]

Mustard: Foliar sprays were applied at 30 and 45 days after sowing.[1][2][3]

Potato: Foliar sprays were applied at 25 and 35 days after emergence.[1][2][3]

Cotton: Foliar sprays were applied at 30, 50, and 70 days after sowing.[1][2][3]

Data Collection: At maturity, the grain yield for cereals, pod yield for groundnut, tuber yield for

potato, and seed cotton yield were recorded.

Statistical Analysis: The data was subjected to analysis of variance (ANOVA) to determine

the statistical significance of the treatments.

Protocol 2: Seed Soaking with 28-Homobrassinolide in
Vigna radiata

Objective: To assess the impact of seed priming with 28-HBL on the growth and yield of

Vigna radiata.

Seed Treatment: Seeds of Vigna radiata cv. T 44 were surface sterilized. The sterilized

seeds were then soaked in aqueous solutions of 28-HBL at concentrations of 10⁻⁸ M, 10⁻⁶

M, and 10⁻⁴ M for 8 hours. A control group of seeds was soaked in distilled water.[7]

Planting: The treated seeds were sown in pots containing a mixture of soil and compost.
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Growth Conditions: The pots were maintained under suitable glasshouse conditions.

Data Collection: At the final harvest, the number of pods per plant and the total seed weight

were measured.[7]

Statistical Analysis: The collected data was statistically analyzed to compare the

performance of different treatments against the control.

Signaling Pathway and Experimental Workflow
To understand the mechanism of action of 28-homobrassinolide and the typical workflow of a

field trial, the following diagrams are provided.
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Caption: Brassinosteroid Signaling Pathway.
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Caption: General Workflow of a Field Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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